1-(3-ethoxypropanoyl)-4-[3-(trifluoromethyl)phenyl]piperazine

• IUPAC Name: 3-ethoxy-1-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C16H21F3N2O2/c1-2-23-11-6-15(22)21-9-7-20(8-10-21)14-5-3-4-13(12-14)16(17,18)19/h3-5,12H,2,6-11H2,1H3
• InChI Key: NHZRFIQFFZKJKU-UHFFFAOYSA-N
• Canonical SMILES: CCOCCC(=O)N1CCN(CC1)C2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C16H21F3N2O2
• Molecular Weight: 330.34 g/mol

Description

1-(3-ethoxypropanoyl)-4-[3-(trifluoromethyl)phenyl]piperazine, also known as TFMPP, is a synthetic compound that belongs to the chemical class of piperazines. TFMPP has been used in scientific research as a tool to study the mechanisms of action of psychoactive drugs.

Mechanism of Action

1-(3-ethoxypropanoyl)-4-[3-(trifluoromethyl)phenyl]piperazine acts as a partial agonist at serotonin receptors, specifically the 5-HT1A and 5-HT2A receptors. This compound also inhibits the reuptake of serotonin, leading to an increase in serotonin levels in the brain.
Biochemical and Physiological Effects
This compound has been shown to produce a range of biochemical and physiological effects in animal models. These effects include changes in locomotor activity, body temperature, and heart rate. This compound has also been shown to affect neurotransmitter release in the brain, specifically dopamine and norepinephrine.

Advantages and Limitations for Lab Experiments

1-(3-ethoxypropanoyl)-4-[3-(trifluoromethyl)phenyl]piperazine has several advantages as a research tool. It is relatively easy to synthesize and is commercially available. This compound also has a well-characterized mechanism of action, making it a useful tool for studying the effects of serotonin receptor agonists and antagonists.
However, there are also limitations to using this compound in lab experiments. This compound has low selectivity for serotonin receptors, meaning that it may interact with other receptors in the brain. Additionally, this compound has been shown to produce inconsistent results across different animal models, making it difficult to draw definitive conclusions from research studies.

Future Directions

There are several future directions for research on 1-(3-ethoxypropanoyl)-4-[3-(trifluoromethyl)phenyl]piperazine. One potential avenue is to investigate the effects of this compound on neurotransmitter release in human subjects. Another potential direction is to explore the use of this compound as a therapeutic agent for psychiatric disorders such as depression and anxiety.
In conclusion, this compound is a synthetic compound that has been used as a research tool to study the mechanisms of action of psychoactive drugs. This compound acts as a partial agonist at serotonin receptors and has been shown to produce a range of biochemical and physiological effects in animal models. While this compound has several advantages as a research tool, there are also limitations to its use. Future research on this compound may focus on investigating its effects in human subjects and exploring its potential therapeutic applications.

Scientific Research Applications

1-(3-ethoxypropanoyl)-4-[3-(trifluoromethyl)phenyl]piperazine has been used as a research tool to study the mechanisms of action of psychoactive drugs. Specifically, this compound has been used to study the effects of serotonin receptor agonists and antagonists on behavior and neurotransmitter release in the brain.